Cas no 2679805-64-0 (rac-(3R,4R)-3-cyclopentyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: rac-(3R,4R)-3-cyclopentyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2679805-64-0
• MF: C₁₃H₁₈F₃NO₃
• MW: 293.282134532928
• CID: 5631486
• PubChem ID: 165924914
• Update Time: 2025-06-09

rac-(3R,4R)-3-cyclopentyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679805-64-0
• rac-(3R,4R)-3-cyclopentyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• EN300-28288880

• Inchi： 1S/C13H18F3NO3/c14-13(15,16)12(20)17-6-5-9(11(18)19)10(7-17)8-3-1-2-4-8/h8-10H,1-7H2,(H,18,19)/t9-,10-/m1/s1
• InChI Key： REGUPWYXJYCDRP-NXEZZACHSA-N
• SMILES： FC(C(N1CC[C@@H](C(=O)O)[C@H](C1)C1CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 293.12387792g/mol
• Monoisotopic Mass: 293.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,4R)-3-cyclopentyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

Comprehensive Overview of rac-(3R,4R)-3-cyclopentyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2679805-64-0)

The compound rac-(3R,4R)-3-cyclopentyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2679805-64-0) is a chiral piperidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopentyl and trifluoroacetyl moieties, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for chiral building blocks like rac-(3R,4R)-3-cyclopentyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's CAS No. 2679805-64-0 is frequently searched in academic and industrial databases, reflecting its relevance in developing central nervous system (CNS) therapeutics and metabolic disorder treatments. Its trifluoroacetyl group enhances metabolic stability, a critical factor in optimizing drug candidates for clinical trials.

The synthesis of rac-(3R,4R)-3-cyclopentyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid involves multi-step organic transformations, including stereoselective cyclization and N-acylation. These processes are often optimized for scalability, as highlighted in recent patent literature and green chemistry initiatives. The compound's piperidine core is a common motif in FDA-approved drugs, further underscoring its importance. Researchers also explore its derivatives for bioisosteric replacements, a trending topic in drug design to improve pharmacokinetic properties.

From an analytical perspective, rac-(3R,4R)-3-cyclopentyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid is characterized using techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and chiral HPLC. These methods ensure purity and enantiomeric excess, critical for regulatory compliance in pharmaceutical manufacturing. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or bioconjugates, which are hot topics in targeted drug delivery systems.

In the context of sustainability, the production of rac-(3R,4R)-3-cyclopentyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid aligns with the principles of atom economy and catalytic efficiency. Recent publications emphasize the use of organocatalysts and flow chemistry to minimize waste, addressing environmental concerns in fine chemical synthesis. This approach resonates with the growing focus on ESG (Environmental, Social, and Governance) criteria in the chemical industry.

Looking ahead, rac-(3R,4R)-3-cyclopentyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid is poised to play a pivotal role in precision medicine and personalized therapeutics. Its structural versatility supports the development of small-molecule probes for biological target validation, a key step in translational research. As the scientific community continues to explore its applications, this compound remains a subject of intense study in both academic and industrial settings.